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Compound of Interest

Compound Name: 1,2,3-Trifluoro-4-nitrobenzene

Cat. No.: B1329356

Introduction

2,3,4-Trifluoronitrobenzene is a key intermediate in the synthesis of a variety of
pharmaceuticals and agrochemicals.[1][2][3] Its chemical structure is foundational for creating
complex molecules, particularly in the development of fluoroquinolone antibiotics such as
ofloxacin and lomefloxacin.[4][5] The introduction of fluorine atoms can enhance the metabolic
stability, lipophilicity, and binding affinity of drug molecules.[4] This application note details a
method for the scale-up synthesis of 2,3,4-Trifluoronitrobenzene.

Chemical Properties and Hazards

A summary of the key chemical properties of 2,3,4-Trifluoronitrobenzene is presented in the

table below.
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Property Value

CAS Number 771-69-7

Molecular Formula CeH2FsNO2
Molecular Weight 177.08 g/mol [6]
Appearance Liquid

Boiling Point 92 °C at 20 mmHg
Density 1.541 g/mL at 25 °C
Flash Point 93 °C (closed cup)

Safety Information

2,3,4-Trifluoronitrobenzene is a hazardous substance and should be handled with appropriate
safety precautions. It is harmful if swallowed, inhaled, or in contact with skin, causing skin and
serious eye irritation.[7] It is also suspected of causing genetic defects.[7] The starting material,
2,3,4-Trichloronitrobenzene, is also hazardous and should be handled with care.[8]

Hazard Classifications for 2,3,4-Trifluoronitrobenzene[7]

Acute Toxicity, Oral (Category 4)

e Acute Toxicity, Dermal (Category 4)

o Acute Toxicity, Inhalation (Category 4)

o Skin Irritation (Category 2)

o Eye Irritation (Category 2)

o Germ Cell Mutagenicity (Category 2)

¢ Specific Target Organ Toxicity — Single Exposure (Category 3) (Respiratory system)

Recommended Personal Protective Equipment (PPE):[7]
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» Eyeshields, face shield
e Protective gloves

o Type ABEK (EN14387) respirator filter

All procedures should be conducted in a well-ventilated laboratory fume hood.

Experimental Protocol: Synthesis from 2,3,4-

Trichloronitrobenzene

This protocol describes a two-stage fluorination process to synthesize 2,3,4-

Trifluoronitrobenzene from 2,3,4-trichloronitrobenzene.

Materials and Reagents

Reagent CAS Number Quantity
2,3,4-Trichloronitrobenzene 17700-09-3 120 g

Dimethyl sulfoxide (DMSO) 67-68-5 2409

Potassium Fluoride (KF) 7789-23-3 768 g (inital), 46 g (second

stage)

Tetrabutylammonium bromide

1643-19-2 12 g (initial)
(TBAB)
Tetrabutylammonium fluoride
429-41-4 12 g (second stage)
(TBAF)
Equipment

e Anhydrous reaction flask with stirrer

e Heating mantle

« Distillation apparatus
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e Vacuum pump

¢ Gas chromatograph (GC) for reaction monitoring

Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthesis Workflow

Preparation

Charge DMSO and 2,3,4-trichloronitrobenzene to flask

y

Heat to 75-80 °C under reduced pressure for 2h

y
Add KF and TBAB

A 4
Dehydrate at 75-80 °C under reduced pressure for 2h

Start Reaction

Stage 1 Fvuorination

Heat to 180 °C for 10h

y

Monitor reaction by GC

A\
Cool to 70-75 °C and filter

Y

Vacuum distill filtrate

Intermediate Product

Stage 2 Fvuorination

Reintroduce distillate to anhydrous flask

y
Add KF and TBAF

Y
Dehydrate at 75-80 °C for 2h

A\ 4
Heat to 120 °C with sonication for 2h

A\
Monitor reaction by GC

A\
Cool to 70-75 °C and filter

\ 4
Distill filtrate to separate product from DMSO
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Reaction Logic

Stage 1 Conditions

(2,3,4-Trichloronitrobenzene) KF, TBAB, DMSO 180 °C
luorination
L Stage 2 Conditions
Y »
G\/Iixture of mono- and di-fluorinated nitrobenzene% KF, TBAF, DMSO 120 °C, Sonication

h 4 pul

2,3,4—Trif|uoronitrobenzen<9

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Scale-Up Synthesis of 2,3,4-
Trifluoronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329356#scale-up-synthesis-of-2-3-4-
trifluoronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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